molecular formula C14H20O3 B8373116 Methyl 3-(3,4-dimethylphenyloxy)-2,2-dimethylpropionate

Methyl 3-(3,4-dimethylphenyloxy)-2,2-dimethylpropionate

Cat. No.: B8373116
M. Wt: 236.31 g/mol
InChI Key: AMUDAJPWXGENDM-UHFFFAOYSA-N
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Description

Methyl 3-(3,4-dimethylphenyloxy)-2,2-dimethylpropionate is a useful research compound. Its molecular formula is C14H20O3 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H20O3

Molecular Weight

236.31 g/mol

IUPAC Name

methyl 3-(3,4-dimethylphenoxy)-2,2-dimethylpropanoate

InChI

InChI=1S/C14H20O3/c1-10-6-7-12(8-11(10)2)17-9-14(3,4)13(15)16-5/h6-8H,9H2,1-5H3

InChI Key

AMUDAJPWXGENDM-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)OCC(C)(C)C(=O)OC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A reaction vessel was charged with methyl 2,2-dimethyl-3-tosyloxypropionate (Intermediate A7, 100 g, 0.35 mol), 3,5-dimethylphenol (45 g, 0.37 mol), potassium carbonate (73 g, 0.53 mol), and dimethylacetamide (300 mL). The mixture was heated on a steam bath for 16 hr and in a 170° C. bath for 6 hr. The cooled reaction mixture was diluted with 1 L water and extracted with 2×200 mL portions of ethyl acetate. The combined organic layers were washed with water, 0.5 M sodium hydroxide (twice), water, and saturated aqueous sodium chloride. The solvent was removed at aspirator pressure and high vacuum. The residue was taken up in dichloromethane and washed with several portions of 1 M sodium hydroxide, water, and saturated sodium chloride. The solution was concentrated, and the residue was distilled at 2 torr to yield 43.5 g (52%) of the title compound.
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
45 g
Type
reactant
Reaction Step One
Quantity
73 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
reactant
Reaction Step One
Name
Quantity
1 L
Type
solvent
Reaction Step Two
Yield
52%

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